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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prosulfocarb, a selective

thiocarbamate herbicide, for pre-emergent and early post-emergent control of annual grassy

weeds and some broadleaf weeds. The following sections detail its mechanism of action,

experimental protocols for efficacy testing, and quantitative data from recent research, offering

a critical resource for study design and implementation in agricultural and weed science

research.

Mechanism of Action
Prosulfocarb is classified under the HRAC Group N (formerly K3) and functions as a lipid

synthesis inhibitor.[1] Its primary mode of action involves the inhibition of very-long-chain fatty

acid (VLCFA) formation by blocking acetyl-CoA carboxylase.[2] This disruption of lipid

biosynthesis is critical in the early stages of weed development.

The herbicide is primarily absorbed by the roots and coleoptiles of germinating weed seedlings.

[2][3][4] This uptake leads to a developmental arrest, preventing the formation of proper cell

membranes and ultimately causing seedling death before they can emerge from the soil. Crop

selectivity is achieved through metabolic differentiation; cereals can metabolize prosulfocarb
into inactive compounds more rapidly than susceptible weed species, a process involving

glutathione conjugation.
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Caption: Prosulfocarb's mode of action in weeds versus tolerant crops.

Experimental Protocols
Bio-efficacy Field Trial Protocol
This protocol is synthesized from methodologies described in field studies evaluating the

efficacy of prosulfocarb on weed control in wheat.

Objective: To assess the bio-efficacy of different application rates of prosulfocarb for pre-

emergent weed control and its effect on crop growth and yield.

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: Dependent on available land and equipment, but should be uniform.

Materials and Methods:

Site Selection and Preparation: Select a field with a known history of target weed infestation

(e.g., Phalaris minor, Lolium rigidum). The soil should be loamy sand with a neutral pH.
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Prepare a moist, smooth seedbed free of clods and emerged weeds.

Treatments:

Prosulfocarb 80 EC applied pre-emergence at varying rates (e.g., 1600 ml/ha, 2000

ml/ha, 3000 ml/ha).

Standard post-emergence herbicide checks (e.g., Sulfosulfuron + Metsulfuron).

Weed-free control (manual weeding).

Weedy check (no weed control).

Application:

Apply prosulfocarb as a pre-emergence spray 0-7 days before sowing.

Use a calibrated sprayer with a medium droplet size (250–350 μm) and a water volume of

200–300 L/ha.

Ensure application to a moist seedbed. The treatment requires approximately 10 mm of

rainfall or irrigation within 10 days to activate the herbicide.

Data Collection:

Weed Density and Biomass: At 30, 60, and 90 days after sowing, use a quadrat to count

the number of weeds per square meter and collect the above-ground parts for dry weight

measurement.

Crop Growth Parameters: Measure plant height, number of tillers per meter squared, and

leaf area index at regular intervals (e.g., 30, 60, 90 days).

Crop Injury: Visually assess crop phytotoxicity at early growth stages.

Yield and Yield Components: At harvest, determine the number of spikes per square

meter, and measure the grain and biological yield.
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Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD.
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Caption: Workflow for a prosulfocarb bio-efficacy field trial.

Dose-Response Pot Experiment Protocol
This protocol is adapted from a study on the performance of prosulfocarb against Vulpia

myuros.

Objective: To determine the dose-response of a specific weed species to prosulfocarb at

different growth stages.

Materials and Methods:

Plant Material and Growth Conditions:

Sow seeds of the target weed species in pots filled with a standard potting mix.

Place pots in a greenhouse or on outdoor tables.

Thin seedlings to a uniform number per pot after emergence (pots for pre-emergence

treatment are not thinned).

Herbicide Application:

Treat plants with a range of prosulfocarb doses (e.g., 0, 25, 50, 100, 200, 400, 800,

1000, 2000, and 4000 g/ha).

Apply pre-emergence treatments one day after sowing.

For post-emergence treatments, sow pots at different dates to ensure different growth

stages can be sprayed simultaneously.

Use a laboratory spray cabinet equipped with a boom and flat-fan nozzles for uniform

application.

Data Collection and Analysis:
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After a set period (e.g., 21 days), harvest the above-ground biomass and determine the

dry weight.

Analyze the data using dose-response models to estimate the effective dose required to

cause a 50% reduction in biomass (ED50).

Quantitative Data Summary
The following tables summarize quantitative data from various research studies on

prosulfocarb.

Application Rates and Target Weeds
Crop Target Weeds

Application Rate
(L/ha of 800 g/L EC)

Application Timing
& Method

Wheat/Barley

Annual ryegrass

(Lolium rigidum), Wild

oats

2.0 - 2.5

Pre-emergence spray

(Incorporated-By-

Sowing), applied to a

moist seedbed 0-7

days before sowing.

Wheat

Ryegrass and

broadleaf weeds

(ALS-resistant

biotypes)

2.5 L Prosulfocarb +

1.5 L Trifluralin (480

g/L EC)

Tank mix, pre-

emergence.

Potatoes
Blackgrass,

Chickweed
3.0 - 4.0

Pre-plant incorporated

into the top 5 cm of

soil.

Wheat/Barley
Annual Ryegrass

(Lolium rigidum)
2.5

Pre-emergent (IBS) or

Post-sowing pre-

emergence (PSPE).

Wheat/Barley

Suppression of Annual

Ryegrass (1-3 leaf

stage)

2.5
Early post-emergence

(EPE).

Efficacy of Prosulfocarb on Weed Biomass Reduction
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This study evaluated the efficacy of prosulfocarb applied pre-emergence before irrigation in

wheat.

Weed Species Application Rate (L/ha) Biomass Reduction (%)

Melilotus officinalis 5 100

Anagallis arvensis 5 100

Malva parviflora 5 100

Rumex crispus 5 100

Lolium perenne 5 97

Total Weeds 5 94

Impact of Prosulfocarb Application Rate on Wheat
Growth Parameters
Data from a field experiment conducted during the 2023-24 rabi season.

Treatment (Prosulfocarb
80 EC, Pre-emergence)

Plant Height (cm) at 60
days

Number of Tillers/m²

1600 ml/ha
Not significantly different from

2000 ml/ha

Significantly more than weedy

check

2000 ml/ha
Slightly higher than other

prosulfocarb rates

Significantly more than weedy

check

3000 ml/ha Slightly lower than 2000 ml/ha
Highest among prosulfocarb

treatments

Prosulfocarb Efficacy on Vulpia myuros at Different
Growth Stages
This study highlights the importance of application timing for effective control.
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Growth Stage at Application Efficacy

Pre-emergence (BBCH 00) Highest level of control

Later growth stages Substantially declined control

Concluding Remarks
Prosulfocarb is an effective pre-emergent herbicide for the control of annual grasses and

some broadleaf weeds, particularly in cereal crops. Its efficacy is highly dependent on proper

application timing, soil moisture, and application rate. The provided protocols offer a

standardized framework for conducting research to further evaluate and optimize the use of

prosulfocarb in various agricultural systems. The quantitative data underscores its potential in

integrated weed management strategies, especially for controlling herbicide-resistant weed

biotypes when used in tank mixes. Future research should continue to explore tank-mix

partnerships and the long-term impact on weed population dynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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